Cas no 1638652-69-3 (Methyl 3,3-difluoro-7-azabicyclo[2.2.1]heptane-1-carboxylate)

• Product Name: Methyl 3,3-difluoro-7-azabicyclo[2.2.1]heptane-1-carboxylate
• CAS No: 1638652-69-3
• MF: C₈H₁₁F₂NO₂
• MW: 191.17524933815
• CID: 4770811
• PubChem ID: 117706998
• Update Time: 2026-02-26

Methyl 3,3-difluoro-7-azabicyclo[2.2.1]heptane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3,3-difluoro-7-azabicyclo[2.2.1]heptane-1-carboxylate
• COC(=O)C12CCC(N1)C(F)(F)C2
• methyl 2,2-difluoro-7-azabicyclo[2.2.1]heptane-4-carboxylate

• Inchi： 1S/C8H11F2NO2/c1-13-6(12)7-3-2-5(11-7)8(9,10)4-7/h5,11H,2-4H2,1H3
• InChI Key： BOYFFUBMQKMWPY-UHFFFAOYSA-N
• SMILES： FC1(CC2(C(=O)OC)CCC1N2)F

Computed Properties

• Exact Mass: 191.07578492g/mol
• Monoisotopic Mass: 191.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38.3

Additional information on Methyl 3,3-difluoro-7-azabicyclo[2.2.1]heptane-1-carboxylate

Methyl 3,3-difluoro-7-azabicyclo[2.2.1]heptane-1-carboxylate: A Comprehensive Overview

Methyl 3,3-difluoro-7-azabicyclo[2.2.1]heptane-1-carboxylate is a compound with the CAS number 1638652-69-3, which has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound belongs to the class of bicyclic compounds, characterized by its rigid bicyclo[2.2.1]heptane framework, which provides a platform for various chemical modifications and functionalizations.

The structure of Methyl 3,3-difluoro-7-azabicyclo[2.2.1]heptane-1-carboxylate is notable for its fluorine substituents at the 3-position and the nitrogen atom at the 7-position within the bicyclic system. These features contribute to its stability, reactivity, and potential bioavailability, making it a valuable molecule in drug discovery and development processes. Recent studies have highlighted its role as a building block for constructing complex molecular architectures, particularly in the synthesis of bioactive compounds.

One of the most intriguing aspects of this compound is its ability to undergo various chemical transformations while retaining its bicyclic core. For instance, researchers have explored its use in Suzuki-Miyaura cross-coupling reactions, where it serves as a versatile substrate for constructing biaryl and heteroaryl compounds with high precision. This capability underscores its utility in medicinal chemistry, where precise control over molecular structure is paramount.

In addition to its synthetic applications, Methyl 3,3-difluoro-7-azabicyclo[2.2.1]heptane-1-carboxylate has been investigated for its potential as a ligand in transition metal catalysis. Its nitrogen-containing bicyclic framework can coordinate with metal centers, facilitating catalytic cycles in reactions such as hydrogenation and oxidation processes. Recent advancements in asymmetric catalysis have further expanded its role in producing enantioselective products, which are critical in pharmaceutical manufacturing.

The fluorine atoms present in this compound also play a significant role in modulating its physical properties and biological activity. Fluorine substitution often enhances lipophilicity and metabolic stability, which are desirable traits in drug candidates. Studies have shown that derivatives of this compound exhibit promising activity against various enzyme targets, including kinases and proteases, making them attractive leads for therapeutic development.

From an environmental perspective, the synthesis and application of Methyl 3,3-difluoro-7-azabicyclo[2.2.1]heptane-1-carboxylate align with green chemistry principles due to its efficient use of resources and minimal generation of waste during production processes. Researchers have developed scalable synthetic routes that minimize solvent usage and maximize atom economy, ensuring that this compound can be produced sustainably on an industrial scale.

In conclusion, Methyl 3,3-difluoro-7-azabicyclo[2.2.1]heptane-1-carboxylate stands out as a versatile and valuable molecule with diverse applications across multiple disciplines within chemistry and pharmacology. Its unique structure, combined with recent advancements in synthetic methodologies and catalytic processes, positions it as a key player in future innovations within these fields.